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Compound of Interest

Compound Name: BGG463

Cat. No.: B15591037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BGG463 is a potent and orally active type II inhibitor of Cyclin-Dependent Kinase 2 (CDK2).[1]

[2] CDKs are a family of protein kinases that play a crucial role in regulating the cell cycle, and

their dysregulation is often implicated in the development of cancer.[3] Specifically, CDK2 is

active during the G1 and S phases of the cell cycle, making it a key regulator of the G1-S

phase transition.[4][5] As a type II inhibitor, BGG463 targets the inactive conformation of CDK2,

offering a distinct mechanism of action. These application notes provide detailed protocols for

the preparation of BGG463 stock solutions in Dimethyl Sulfoxide (DMSO), along with essential

information for its use in research settings.

Quantitative Data Summary
For ease of reference, the key quantitative data for BGG463 is summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₃₀H₂₉F₃N₆O₃ [4][5]

Molecular Weight 578.58 g/mol [4][5]

Appearance Light yellow to yellow solid [4]

Solubility in DMSO ≥ 125 mg/mL (≥ 216.05 mM) [4]

Recommended Storage -20°C [3][4]

Signaling Pathway of BGG463 Target: CDK2
BGG463 exerts its biological effects by inhibiting CDK2. The diagram below illustrates the

canonical CDK2 signaling pathway, which is pivotal for the progression of the cell cycle from

the G1 to the S phase. In essence, the activation of the Cyclin E/CDK2 and Cyclin A/CDK2

complexes leads to the phosphorylation of the Retinoblastoma protein (Rb). This

phosphorylation event releases the transcription factor E2F, allowing it to activate the

transcription of genes required for DNA synthesis and S-phase entry. By inhibiting CDK2,

BGG463 prevents Rb phosphorylation, leading to cell cycle arrest at the G1/S checkpoint.
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Preparation

Assay Setup

Treatment and Incubation

Data Acquisition and Analysis

Prepare BGG463
Stock Solution (10 mM in DMSO)

Prepare Serial Dilutions
of BGG463 in Media

Culture Adherent Cells
to Logarithmic Growth Phase

Seed Cells in
96-well Plate

Treat Cells with BGG463
(include Vehicle Control)

Incubate for
24-72 hours

Perform Cell
Viability Assay (e.g., MTT)

Measure Absorbance/
Luminescence with Plate Reader

Calculate % Viability
and Determine IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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